Cas no 2229286-60-4 (tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate
• CAS No: 2229286-60-4
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6455295
• PubChem ID: 165825754
• Update Time: 2025-05-19

tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate
• 2229286-60-4
• EN300-1902644
• tert-butyl N-[4-(1-aminocyclopropyl)butan-2-yl]-N-methylcarbamate

• Inchi： 1S/C13H26N2O2/c1-10(6-7-13(14)8-9-13)15(5)11(16)17-12(2,3)4/h10H,6-9,14H2,1-5H3
• InChI Key： JQHKYEIQLZBXOL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C)CCC1(CC1)N)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2229286-60-4 and Product Name: Tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate

The compound with the CAS number 2229286-60-4 and the product name Tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a tert-butyl group, a carbamate moiety, and an N-methyl substituent, which contribute to its unique chemical properties and reactivity.

Recent research in the field of medicinal chemistry has highlighted the importance of designing molecules with multifunctional groups to enhance their pharmacological activity. The presence of the 1-aminocyclopropyl moiety in the compound suggests a potential role in modulating biological pathways, particularly those involving enzyme inhibition or receptor interaction. This structural feature is particularly intriguing as it may provide a scaffold for developing novel therapeutic agents targeting specific diseases.

The tert-butyl group in the molecular structure serves multiple purposes. It not only increases the lipophilicity of the compound but also provides steric hindrance, which can be crucial in optimizing binding affinity to biological targets. Additionally, the carbamate moiety is a well-known pharmacophore that has been extensively studied for its role in drug design. Its ability to form hydrogen bonds and its stability under various conditions make it an attractive component in the development of new drugs.

Moreover, the N-methyl substituent contributes to the compound's overall electronic properties, influencing its reactivity and interaction with biological systems. This substitution pattern is often employed in drug design to enhance metabolic stability and reduce toxicity. The combination of these structural elements makes Tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate a promising candidate for further investigation.

In recent years, there has been a growing interest in developing drugs that target specific enzymes or receptors involved in disease pathogenesis. The compound with CAS No. 2229286-60-4 has shown potential in this regard. Studies have indicated that it may interact with enzymes such as kinases or proteases, which are often implicated in various diseases, including cancer and inflammatory disorders. The ability of this compound to modulate these enzymatic activities could lead to the development of novel therapeutic strategies.

Another area of interest is the use of computational methods to predict the pharmacological properties of new compounds. Advanced computational techniques, such as molecular docking and virtual screening, have been employed to evaluate the binding affinity of this compound to various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have helped guide further experimental investigations.

The synthesis of Tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to produce this compound in sufficient quantities for detailed pharmacological studies. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and protective group strategies have been employed to construct the complex molecular framework efficiently.

One of the key challenges in drug development is ensuring that new compounds exhibit favorable pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. The structural features of this compound have been designed with these considerations in mind. For instance, the presence of polar functional groups enhances solubility, while the lipophilic tert-butyl group improves membrane permeability. These properties are critical for ensuring that the compound can reach its target site within the body effectively.

Furthermore, studies have examined the metabolic pathways by which this compound is processed in vivo. Understanding these pathways is essential for predicting potential side effects and optimizing dosing regimens. Preliminary data suggest that Tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate undergoes biotransformation through several pathways, including oxidation and hydrolysis, which are mediated by cytochrome P450 enzymes.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy. Preclinical studies using cell-based assays and animal models have been conducted to evaluate the potential therapeutic benefits of this compound. These studies have provided valuable data on its biological activity, toxicity profile, and pharmacokinetic behavior.

In conclusion, Tert-butyl N-4-(1-aminocyclopropyl)butan-2-yl-N-methylcarbamate represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and multifunctional groups. Its potential applications in drug development are vast, particularly in targeting enzymes and receptors involved in various diseases. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic potential.